Cas no 1806812-82-7 (3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid
• CAS No: 1806812-82-7
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4853905
• Update Time: 2025-06-09

3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid

• Inchi： 1S/C8H7F3N2O2/c9-5-3(1-4(14)15)2-13-7(6(5)12)8(10)11/h2,8H,1,12H2,(H,14,15)
• InChI Key： QGUCJSYMJFZSDB-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(F)F)=NC=C1CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid

Introduction to 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic Acid (CAS No. 1806812-82-7)

3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid, with the chemical formula C₇H₅F₃NO₃, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of multiple fluorine atoms and an amino group makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS number 1806812-82-7 uniquely identifies this compound and serves as a critical reference point for researchers and chemists working in the pharmaceutical industry. Its molecular structure, featuring a pyridine core with substituents at specific positions, contributes to its reactivity and functionality. This makes it a valuable building block for designing novel therapeutic agents.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their enhanced metabolic stability and binding affinity. 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid exemplifies this trend, as it incorporates fluorine atoms in positions that can optimize pharmacokinetic profiles. Such features are particularly crucial in the development of small-molecule drugs targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the pyridine scaffold, researchers can fine-tune the compound's interactions with specific kinase targets, leading to more effective treatments.

Recent studies have highlighted the potential of 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid in developing antiviral agents. The fluorine atoms contribute to the compound's ability to inhibit viral proteases and polymerases, thereby disrupting viral replication cycles. This has been particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral therapies is essential.

The compound's acetic acid moiety also lends itself to further functionalization, allowing for the creation of derivatives with enhanced biological activity. For instance, acylation or esterification reactions can be employed to introduce additional pharmacophores or improve solubility characteristics. These modifications are critical in optimizing drug candidates for clinical trials.

Another area where 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid shows promise is in the development of targeted therapies for metabolic disorders. The pyridine ring's ability to interact with biological macromolecules makes it an ideal platform for designing molecules that can modulate metabolic pathways. Preliminary research suggests that derivatives of this compound may have beneficial effects on glucose metabolism and lipid homeostasis.

The synthesis of 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid involves multi-step organic reactions, often requiring specialized equipment and expertise. However, advances in synthetic methodologies have made it more accessible to pharmaceutical researchers. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined the introduction of fluorinated groups, reducing reaction times and improving yields.

In conclusion, 3-Amino-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS No. 1806812-82-7) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in pharmaceutical innovation.